2-Chloro-N,N-dimethylpyridin-4-amine
Overview
Description
2-Chloro-N,N-dimethylpyridin-4-amine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis
A study by Samadi et al. (2011) describes a simple, quick, and high-yielding microwave-assisted synthesis method for 2-(N,N-dimethyl)amine- and 2-aminopyridine derivatives. This process involves the reaction of 2-chloro substituted pyridines with amide solvents such as dimethylformamide or formamide, without requiring transition-metal catalysts. This method highlights the compound's utility in facilitating efficient and rapid chemical syntheses (Samadi et al., 2011).
Catalyst System for Polymer Synthesis
Kim et al. (2018) explored highly active catalyst systems for polymerizing 2,6-dimethylphenol, employing aromatic amine ligands including 4-aminopyridine and its derivatives. This study showcases the compound's role in enhancing the efficiency of catalyst systems used in the synthesis of polymers like poly(2,6-dimethyl-1,4-phenylene ether), highlighting its potential in material science applications (Kim et al., 2018).
Intermolecular Hydrogen Bonding
Research by Wash et al. (1997) on acid−amide intermolecular hydrogen bonding identifies the role of similar compounds in forming hydrogen-bonded dimers, emphasizing its significance in understanding molecular interactions and designing molecular recognition systems (Wash et al., 1997).
Amination Reactions
Palenik et al. (1990) studied the reactions of chloramine with methylpyridines, including the synthesis and crystal structure of N-amino-3,5-dimethylpyridinium chloride. This research contributes to the broader understanding of amination reactions and the structural elucidation of reaction products, useful in synthetic organic chemistry (Palenik et al., 1990).
Mechanism of Action
Target of Action
It is structurally similar to 4-dimethylaminopyridine (dmap), which is known to be a potent nucleophilic catalyst for acylation reactions .
Mode of Action
DMAP is known to strongly activate the nitrogen atom in its pyridine ring for nucleophilic substitution, significantly catalyzing the acylation/esterification reactions of sterically hindered and low-reactivity alcohols and amines/acids .
Action Environment
It is generally recommended to store the compound under inert gas (nitrogen or argon) at 2-8°c , suggesting that temperature and exposure to oxygen may affect its stability.
Properties
IUPAC Name |
2-chloro-N,N-dimethylpyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-10(2)6-3-4-9-7(8)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQNSWBRZIOYGAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=NC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20450760 | |
Record name | 2-Chloro-4-(dimethylamino)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59047-70-0 | |
Record name | 2-Chloro-4-(dimethylamino)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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